Cas no 1256813-30-5 (4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid)

• Product Name: 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• CAS No: 1256813-30-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 1026598
• PubChem ID: 57347290
• Update Time: 2025-05-19

4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• 4-methylsulfanyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylicacid
• 1256813-30-5
• AM20050738
• A24366
• AKOS015999844
• 4-(methylsulfanyl)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• DTXSID80721423

• Inchi： 1S/C9H8N2O2S/c1-14-8-4-10-3-7-5(8)2-6(11-7)9(12)13/h2-4,11H,1H3,(H,12,13)
• InChI Key： CPCSKOLCGIOUSR-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC2=C1C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid

Introduction to 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (CAS No. 1256813-30-5)

4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid, identified by the CAS number 1256813-30-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a methylthio substituent at the 4-position and a carboxylic acid group at the 2-position introduces unique electronic and steric properties, making it a versatile building block for drug discovery.

The chemical structure of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid consists of a fused ring system comprising a pyrrole ring and a pyridine ring. This bicyclic framework is highly favored in medicinal chemistry due to its ability to mimic natural products and interact with biological targets in a specific manner. The methylthio (–SCH₃) group is known to enhance solubility and metabolic stability, while the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, to tailor pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid as a lead compound for developing novel therapeutics. Studies have demonstrated its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this scaffold have shown promise in targeting enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) inhibitors. The methylthio moiety has been particularly noted for its role in enhancing binding affinity to certain protein targets, making it an attractive feature for structure-activity relationship (SAR) studies.

In the realm of drug discovery, the synthesis of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has been optimized through multi-step organic reactions, including cyclization, functional group interconversion, and protecting group strategies. The carboxylic acid group serves as a versatile handle for conjugation with other bioactive molecules or for further chemical modifications. Researchers have leveraged this compound to develop prodrugs or targeted delivery systems, where the methylthio group aids in improving pharmacokinetic profiles.

One of the most compelling aspects of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid is its potential in addressing unmet medical needs. Emerging research indicates that this scaffold may exhibit anti-inflammatory and immunomodulatory effects, which are crucial for treating chronic inflammatory diseases and autoimmune disorders. The ability of the methylthio substituent to engage with sulfur-containing residues in biological targets has been implicated in these effects. Furthermore, preclinical studies have suggested that derivatives of this compound may possess neuroprotective properties, opening avenues for investigating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The synthetic accessibility of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid has also contributed to its popularity among medicinal chemists. Modern synthetic methodologies have enabled efficient production at scale, facilitating both academic research and industrial development. The carboxylic acid group allows for easy incorporation into larger molecules via amide or ester linkages, while the methylthio moiety can be further functionalized using transition-metal catalysis or organometallic reactions. These attributes make it an invaluable intermediate in constructing complex drug candidates.

From a computational biology perspective, virtual screening campaigns have identified numerous analogs of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid that exhibit high binding affinity to therapeutic targets. These virtual hits have been validated experimentally through high-throughput screening (HTS) and X-ray crystallography studies. The integration of machine learning models with experimental data has further accelerated the optimization process, allowing researchers to predict novel derivatives with enhanced potency and selectivity.

The future prospects of 4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid are promising, with ongoing investigations focusing on its role in modulating epigenetic mechanisms. Epigenetic drugs are gaining traction as they offer targeted therapy with reduced side effects compared to traditional small-molecule inhibitors. The unique structural features of this compound make it an ideal candidate for developing epigenetic modulators that can regulate gene expression by interacting with histone deacetylases (HDACs) or bromodomain proteins.

In conclusion,4-(Methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (CAS No. 1256813-30-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of biological activities. Its synthetic accessibility and potential therapeutic applications position it as a cornerstone compound for drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new mechanisms of action and optimize synthetic routes,this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.